Cas no 1019575-49-5 (3-(5-amino-1,3,4-thiadiazol-2-yl)benzonitrile)

3-(5-amino-1,3,4-thiadiazol-2-yl)benzonitrile structure
1019575-49-5 structure
Product Name:3-(5-amino-1,3,4-thiadiazol-2-yl)benzonitrile
CAS No:1019575-49-5
MF:C9H6N4S
MW:202.24
MDL:MFCD07771977
CID:5090682
PubChem ID:23463022
Update Time:2026-03-02

3-(5-amino-1,3,4-thiadiazol-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3-(5-amino-1,3,4-thiadiazol-2-yl)-
    • 3-(5-amino-1,3,4-thiadiazol-2-yl)benzonitrile
    • 1019575-49-5
    • SCHEMBL8966489
    • G72135
    • EN300-2008211
    • MFCD07771977
    • CS-0238769
    • 3-(5-Amino-1,3,4-thiadiazol-2-yl)-benzonitrile
    • AKOS000225218
    • MDL: MFCD07771977
    • Inchi: 1S/C9H6N4S/c10-5-6-2-1-3-7(4-6)8-12-13-9(11)14-8/h1-4H,(H2,11,13)
    • InChI Key: TYRYVLVGADZWQB-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=CC(C2=NN=C(N)S2)=C1

Computed Properties

  • Exact Mass: 202.03131738g/mol
  • Monoisotopic Mass: 202.03131738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 104Ų

3-(5-amino-1,3,4-thiadiazol-2-yl)benzonitrile Pricemore >>

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Enamine
EN300-2008211-0.05g
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Enamine
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Enamine
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Enamine
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Ambeed
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Ambeed
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